4-Guanidino-methylphenylalanine

• CAS No.: 1991-97-5
• Molecular Formula: C11H16N4O2
• Molecular Weight: 236.27 g/mol
• IUPAC Name: (2S)-2-amino-3-[4-[(diaminomethylideneamino)methyl]phenyl]propanoic acid
• InChI: InChI=1S/C11H16N4O2/c12-9(10(16)17)5-7-1-3-8(4-2-7)6-15-11(13)14/h1-4,9H,5-6,12H2,(H,16,17)(H4,13,14,15)/t9-/m0/s1
• InChI Key: OSPFMSZZQUXLEB-VIFPVBQESA-N
• SMILES: C1=CC(=CC=C1CC(C(=O)O)N)CN=C(N)N
• Isomeric SMILES: C1=CC(=CC=C1C[C@@H](C(=O)O)N)CN=C(N)N
• Synonyms: 4-guanidino-methylphenylalanine; para-guanidino-methylphenylalanine

Description

4-Guanidino-methylphenylalanine is a synthetic phenylalanine derivative featuring a guanidino-methyl substituent at the para position of the aromatic ring. The guanidino group (–NH–C(=NH)–NH₂) is a strongly basic functional group, akin to that found in arginine, enabling interactions with anionic biomolecules such as phosphates or sulfates. The compound’s dual functionalization (guanidino and methyl groups) suggests utility in drug design, enzymology, or peptide engineering, where tailored hydrophobicity and charge interactions are critical.

Comparison with Similar Compounds

Comparison with Similar Compounds

The para-substituted phenylalanine derivatives in the evidence exhibit distinct properties based on their functional groups. Below is a comparative analysis:

Table 1: Comparison of Para-Substituted Phenylalanine Derivatives

Compound Name	Substituent	Molecular Weight (g/mol)*	Key Properties	Applications/Reactivity
4-Methyl-phenylalanine	–CH₃	~179.2	Increased lipophilicity; electron-donating group enhances aromatic stability.	Peptide modification for enhanced hydrophobicity .
4-Iodo-phenylalanine	–I	~291.1	High molecular weight; bulky substituent induces steric hindrance.	Radiolabeling (e.g., iodine-125) or X-ray crystallography .
4-Nitro-DL-phenylalanine	–NO₂	~210.2	Electron-withdrawing group; acidic α-hydrogen; UV-active.	Photolabile protecting groups; nitration studies in organic synthesis .
4-Azido-L-phenylalanine	–N₃	~206.2	Reactive azide group for "click chemistry" (e.g., CuAAC reactions).	Bioconjugation; proteomics .
4-Guanidino-methylphenylalanine	–CH₂–NH–C(=NH)–NH₂	~252.3 (estimated)	Strong basicity (pKa ~12–13); potential for ionic interactions.	Hypothesized: Enzyme inhibitors, cationic peptide tags, or nucleic acid-binding motifs.

*Molecular weights calculated from structural data in and standard atomic masses.

Key Comparative Insights

• Lipophilicity and Solubility: The methyl group in 4-Methyl-phenylalanine increases hydrophobicity, favoring membrane penetration .
• Reactivity: The azide (–N₃) in 4-Azido-L-phenylalanine enables bioorthogonal reactions, whereas the nitro (–NO₂) group in 4-Nitro-DL-phenylalanine participates in reduction or electrophilic substitution . The guanidino group’s high basicity could facilitate hydrogen bonding or ionic interactions in catalytic sites.

• Steric and Electronic Effects :

  • The bulky iodine atom in 4-Iodo-phenylalanine may disrupt protein-ligand interactions due to steric hindrance .
  • The electron-withdrawing nitro group reduces electron density on the aromatic ring, altering reactivity compared to electron-donating substituents like –CH₃ .
• Analytical Characterization: Techniques such as NMR (nuclear Overhauser effects for spatial proximity) and mass spectrometry are critical for distinguishing these derivatives, as noted in substance identification guidelines .

Contradictions and Limitations

While nitro and azido groups are reactive under specific conditions (e.g., explosive tendencies for nitro compounds under heat), methyl and guanidino groups are generally stable. The absence of direct data on 4-Guanidino-methylphenylalanine necessitates caution in extrapolating properties from analogs.

Q & A

Q. What are the key synthetic pathways for 4-Guanidino-methylphenylalanine, and how can purity be optimized during synthesis?

Answer: Synthesis of 4-Guanidino-methylphenylalanine typically involves guanidinylation of methylphenylalanine derivatives. A common approach is the reaction of 4-methylphenylalanine with a guanidinylation agent (e.g., 1H-pyrazole-1-carboxamidine) under basic conditions . To ensure high purity (>98%), reverse-phase HPLC with UV detection (λ = 254 nm) is recommended for post-synthesis analysis. Critical parameters include pH control (8.5–9.5) and temperature (25–30°C) to avoid side reactions such as guanidine group hydrolysis .

Q. How can researchers validate the structural integrity of 4-Guanidino-methylphenylalanine using spectroscopic methods?

Answer: Structural validation requires a combination of:

• NMR : ¹H NMR (D₂O, 400 MHz) should show characteristic peaks: δ 3.1–3.3 ppm (CH₂ of methylphenyl group), δ 6.7–7.1 ppm (aromatic protons), and δ 7.8–8.2 ppm (guanidine NH protons) .
• FT-IR : Confirm guanidine functionality via N-H stretching (3200–3400 cm⁻¹) and C=N vibrations (1650–1680 cm⁻¹).
• Mass Spectrometry : ESI-MS in positive mode should yield [M+H]⁺ at m/z = 237.2 ± 0.5 .

Advanced Research Questions

Q. What experimental designs are optimal for studying the bioactivity of 4-Guanidino-methylphenylalanine in enzyme inhibition assays?

Answer: For enzyme inhibition studies (e.g., targeting arginase or nitric oxide synthase), use a competitive inhibition model. Key steps:

Dose-Response Curves : Test concentrations from 1 nM to 100 µM.

Kinetic Analysis : Measure initial reaction rates (V₀) at varying substrate concentrations (0.1–10× Km) with/without inhibitor.

Data Fitting : Apply the Cheng-Prusoff equation to calculate IC₅₀ and Ki values .
Note: Include controls with D-phenylalanine derivatives to rule out nonspecific binding .

Q. How should researchers address contradictory data in the pH-dependent solubility profile of 4-Guanidino-methylphenylalanine?

Answer: Contradictions in solubility (e.g., higher solubility at pH 2 vs. pH 7) may arise from protonation states of the guanidine group. Resolve this by:

• Microscopic pKa Determination : Use potentiometric titration with a glass electrode to measure individual pKa values for the guanidine (pKa ≈ 12.5) and carboxyl groups (pKa ≈ 2.3) .
• Molecular Dynamics Simulations : Model solvation free energy at different pH levels to predict solubility trends .

Q. What strategies mitigate interference from 4-Guanidino-methylphenylalanine in fluorescence-based cellular uptake assays?

Answer: The compound’s aromatic structure may autofluoresce at 280–320 nm. Mitigation strategies:

• Wavelength Optimization : Use excitation/emission wavelengths >350 nm (e.g., FITC-labeled analogs).
• Chromatographic Separation : Pre-assay purification via size-exclusion chromatography to remove unbound fluorophores .

Methodological Challenges and Solutions

Q. How to quantify trace impurities in 4-Guanidino-methylphenylalanine batches?

Answer: Employ UPLC-MS/MS with a C18 column (2.1 × 50 mm, 1.7 µm) and gradient elution (0.1% formic acid in H₂O/acetonitrile). Detect impurities such as residual guanidinylation agents (e.g., 1H-pyrazole-1-carboxamidine) with MRM transitions (m/z 112 → 69) .

Q. What are the best practices for stabilizing 4-Guanidino-methylphenylalanine in aqueous solutions for long-term studies?

Answer:

• Lyophilization : Store as a lyophilized powder at -80°C.
• Buffered Solutions : Use 20 mM Tris-HCl (pH 7.4) with 0.02% sodium azide to prevent microbial growth. Avoid freeze-thaw cycles (>3 cycles reduce stability by 15–20%) .

Data Interpretation and Reporting Guidelines

Q. How to reconcile discrepancies between in vitro and in vivo efficacy data for 4-Guanidino-methylphenylalanine?

Answer: Discrepancies may stem from pharmacokinetic factors (e.g., plasma protein binding). Apply the FINER framework (Feasible, Interesting, Novel, Ethical, Relevant) to refine hypotheses:

Measure plasma half-life (t₁/₂) and bioavailability in rodent models.

Compare tissue distribution via LC-MS/MS .

Q. What statistical models are appropriate for dose-dependent toxicity studies?

Answer: Use probit analysis for LD₅₀ determination or ANOVA with Tukey’s post hoc test for comparing multiple dose groups. Report confidence intervals (95% CI) and effect sizes (Cohen’s d) .